Cas no 943910-03-0 (3-(3-Nitrophenoxy)propanal)

• Product name: 3-(3-Nitrophenoxy)propanal
• CAS No: 943910-03-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 5464468

3-(3-Nitrophenoxy)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrophenoxy)propanal
• Z1080367142
• Propanal, 3-(3-nitrophenoxy)-
• 3-(3-Nitrophenoxy)propanal

• Inchi： 1S/C9H9NO4/c11-5-2-6-14-9-4-1-3-8(7-9)10(12)13/h1,3-5,7H,2,6H2
• InChI Key： PEOKTIHIDKLHOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])CCC=O

Computed Properties

• Exact Mass: 195.05315777 g/mol
• Monoisotopic Mass: 195.05315777 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.6
• Molecular Weight: 195.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(3-Nitrophenoxy)propanal

Exploring the Properties and Applications of 3-(3-Nitrophenoxy)propanal (CAS No. 943910-03-0)

3-(3-Nitrophenoxy)propanal (CAS No. 943910-03-0) is an organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its nitrophenoxy and propanal functional groups, serves as a key intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its synthetic pathways, reactivity, and potential for green chemistry applications.

The molecular structure of 3-(3-Nitrophenoxy)propanal features a nitro group attached to a phenyl ring, which is further linked to a three-carbon aldehyde chain. This unique arrangement contributes to its electrophilic properties, making it a valuable building block in organic synthesis. Recent studies have explored its role in catalyzed reactions, particularly in the context of sustainable chemistry, where minimizing waste and energy consumption is a top priority. The compound's solubility in common organic solvents like ethanol and acetone also enhances its practicality in laboratory and industrial settings.

One of the most discussed topics in relation to 3-(3-Nitrophenoxy)propanal is its potential in drug discovery. The nitrophenoxy moiety is often found in bioactive molecules, and researchers are investigating its incorporation into novel pharmaceutical intermediates. For instance, it has been used in the synthesis of compounds with potential anti-inflammatory or antimicrobial properties. This aligns with the growing demand for new therapeutic agents to address antibiotic resistance and chronic diseases.

In the field of agrochemicals, 3-(3-Nitrophenoxy)propanal has shown promise as a precursor for crop protection agents. Its derivatives are being studied for their efficacy in pest control and plant growth regulation, which is particularly relevant given the global focus on sustainable agriculture. Farmers and agronomists are increasingly searching for eco-friendly alternatives to traditional pesticides, and this compound could play a role in meeting those needs.

From a material science perspective, 3-(3-Nitrophenoxy)propanal is being explored for its potential in polymer chemistry. Its aldehyde group can participate in condensation reactions, making it useful for creating specialty polymers with tailored properties. This is especially relevant in industries such as coatings, adhesives, and electronics, where high-performance materials are in demand.

The synthesis of 3-(3-Nitrophenoxy)propanal typically involves the reaction of 3-nitrophenol with 3-bromopropanal under basic conditions. Recent advancements have focused on optimizing this process to improve yield and reduce byproducts, which is a common concern in organic synthesis. Additionally, there is growing interest in catalytic methods that leverage transition metals or organocatalysts to enhance efficiency.

Safety and handling precautions for 3-(3-Nitrophenoxy)propanal are also a topic of discussion. While it is not classified as a hazardous material, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. This aligns with broader trends in occupational safety and regulatory compliance in chemical industries.

In summary, 3-(3-Nitrophenoxy)propanal (CAS No. 943910-03-0) is a compound with diverse applications and significant potential for innovation. Its relevance to drug development, sustainable agriculture, and advanced materials makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focus of interest in both academic and industrial settings.